2-({6-[(4-chlorophenyl)methyl]-1-ethyl-3-methyl-7-oxo-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-5-yl}sulfanyl)-N-[(4-fluorophenyl)methyl]acetamide

• IUPAC Name: 2-[6-[(4-chlorophenyl)methyl]-1-ethyl-3-methyl-7-oxopyrazolo[4,3-d]pyrimidin-5-yl]sulfanyl-N-[(4-fluorophenyl)methyl]acetamide
• InChI: InChI=1S/C24H23ClFN5O2S/c1-3-31-22-21(15(2)29-31)28-24(30(23(22)33)13-17-4-8-18(25)9-5-17)34-14-20(32)27-12-16-6-10-19(26)11-7-16/h4-11H,3,12-14H2,1-2H3,(H,27,32)
• InChI Key: NKLXCBOKQGAKIC-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C(=N1)C)N=C(N(C2=O)CC3=CC=C(C=C3)Cl)SCC(=O)NCC4=CC=C(C=C4)F
• Molecular Formula: C24H23ClFN5O2S
• Molecular Weight: 500.0 g/mol

Description

2-({6-[(4-chlorophenyl)methyl]-1-ethyl-3-methyl-7-oxo-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-5-yl}sulfanyl)-N-[(4-fluorophenyl)methyl]acetamide is a useful research compound. Its molecular formula is C24H23ClFN5O2S and its molecular weight is 499.99. The purity is usually 95%.
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Scientific Research Applications

Coordination Complexes and Antioxidant Activity

Research on pyrazole-acetamide derivatives, including their coordination with Co(II) and Cu(II) ions, has been conducted. These studies have explored the impact of hydrogen bonding on self-assembly processes and the antioxidant activity of these complexes. Such research provides valuable insights into the design of metal coordination complexes with potential applications in catalysis, material science, and as antioxidants (Chkirate et al., 2019).

Antitumor Activity

Several pyrazolo[3,4-d]pyrimidine derivatives have been synthesized and evaluated for their antitumor activity. These studies have found that specific derivatives exhibit mild to moderate activity against human breast adenocarcinoma cell lines, highlighting the potential of such compounds in developing new anticancer agents (El-Morsy et al., 2017).

Drug Efficacy and Molecular Docking

Research has also been carried out on the synthesis of novel pyrazoles and their validation through in silico, in vitro, and cytotoxicity studies. These studies include the exploration of biological properties like antioxidant, anti-breast cancer, and anti-inflammatory activities, providing a foundation for understanding the multifaceted applications of pyrazole derivatives in medicine (Thangarasu et al., 2019).

Antibacterial and Anticancer Agents

The synthesis and evaluation of novel heterocyclic compounds, including those with sulfonamido moieties, have shown promising antibacterial activities. This research underscores the potential of designing new antimicrobial agents based on pyrazole and pyrimidine scaffolds, which could lead to the development of treatments for bacterial infections (Azab et al., 2013).